Cas no 941975-58-2 (2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-yl}-N-(2-methylphenyl)acetamide)

• Product Name: 2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-yl}-N-(2-methylphenyl)acetamide
• CAS No: 941975-58-2
• MF: C₂₀H₁₉N₅O₃
• MW: 377.396563768387
• CID: 6431560
• Update Time: 2025-07-14

2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-yl}-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-yl}-N-(2-methylphenyl)acetamide
• 2-(3,4-dioxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl)-N-(2-methylphenyl)acetamide

• Inchi： 1S/C20H19N5O3/c1-14-7-5-6-10-16(14)21-17(26)13-25-19(28)18(27)24-12-11-23(20(24)22-25)15-8-3-2-4-9-15/h2-10H,11-13H2,1H3,(H,21,26)
• InChI Key： CXFUJZSQZJUPKN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)CN1C(=O)C(=O)N2CCN(C3=CC=CC=C3)C2=N1

Additional information on 2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-yl}-N-(2-methylphenyl)acetamide

2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-yl}-N-(2-methylphenyl)acetamide (CAS No. 941975-58-2): An Overview of Its Structure, Synthesis, and Biological Activity

2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-yl}-N-(2-methylphenyl)acetamide, with the CAS number 941975-58-2, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazotriazinones and is characterized by its unique structural features and biological activities.

The molecular structure of 2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-yl}-N-(2-methylphenyl)acetamide is composed of an imidazotriazinone core linked to a phenyl group and an acetamide moiety. The presence of these functional groups imparts specific chemical and biological properties to the compound. The imidazotriazinone scaffold is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for its binding affinity to various biological targets.

The synthesis of 2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-yl}-N-(2-methylphenyl)acetamide typically involves a multi-step process. One common approach is the condensation of a suitable phenyl-substituted imidazotriazinone intermediate with an appropriate acetamide derivative. This reaction sequence often requires careful control of reaction conditions to ensure high yields and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound.

In terms of biological activity, 2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-yl}-N-(2-methylphenyl)acetamide has shown promising results in various preclinical studies. It has been evaluated for its potential as an anticancer agent due to its ability to inhibit specific enzymes involved in cancer cell proliferation. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases and proteases that are overexpressed in various cancer types.

Beyond its anticancer properties, 2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-yl}-N-(2-methylphenyl)-acetamide) has also been investigated for its potential as an anti-inflammatory agent. In vitro and in vivo studies have shown that it can modulate the expression of pro-inflammatory cytokines and enzymes such as COX-2 and iNOS. These findings suggest that this compound may have therapeutic applications in inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-{3,4dioxo--8--phenyl--imidazo-c--triazin--y--N-(-methylphe-)-acetam-) have been studied to understand its absorption, distribution,
metabolism,
and excretion (ADME) characteristics.
Preclinical data indicate that this compound exhibits favorable pharmacokinetic profiles,
with good oral bioavailability and a reasonable half-life.
These properties make it a promising candidate for further development into clinical trials.

In conclusion,
0x9d0a;-{3,
-dioxo
-8
-imidazo
-c
-triazin
-y
-N
-(methylphe
)acetam
} (CAS No.
941975
-58
-)
, is a multifaceted compound with significant potential in medicinal chemistry.
Its unique structural features,
coupled with its diverse biological activities,
make it an attractive target for further research and development.
Ongoing studies are expected to uncover additional therapeutic applications and optimize its use in clinical settings.